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Compound of Interest

Compound Name:

2-(1H-Indol-3-ylcarbonyl)-4-

thiazolecarboxylic acid methyl

ester

Cat. No.: B1229765 Get Quote

Proper Disposal of 2-(1H-Indol-3-ylcarbonyl)-4-
thiazolecarboxylic acid methyl ester
For immediate reference, dispose of 2-(1H-Indol-3-ylcarbonyl)-4-thiazolecarboxylic acid
methyl ester and its container at an approved waste disposal plant.[1] This compound is

categorized as a skin, eye, and respiratory irritant, requiring careful handling and adherence to

safety protocols during disposal.

This guide provides detailed procedures for the safe disposal of 2-(1H-Indol-3-ylcarbonyl)-4-
thiazolecarboxylic acid methyl ester (CAS No. 448906-42-1), designed for researchers and

laboratory professionals. Adherence to these guidelines is critical to ensure personal safety and

environmental compliance.

I. Hazard Identification and Safety Summary
Before handling, it is essential to be aware of the hazards associated with this compound. The

substance is classified with the following GHS hazard statements[1][2][3]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Table 1: GHS Hazard Information

Hazard Code Description Pictogram Signal Word

H315 Causes skin irritation pictogram Warning

H319
Causes serious eye

irritation
pictogram Warning

H335
May cause respiratory

irritation
pictogram Warning

II. Pre-Disposal and Handling Protocols
To mitigate risks, the following personal protective equipment (PPE) and handling procedures

are mandatory.

A. Personal Protective Equipment (PPE)

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[1]

Skin and Body Protection: Wear a lab coat.

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][4]

B. Safe Handling Practices

Wash skin thoroughly after handling.[1][4]

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the handling area.[4]

Take off contaminated clothing and wash it before reuse.[1]
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III. Step-by-Step Disposal Procedure
The primary disposal method for this compound is through an approved chemical waste

management service.

Step 1: Waste Collection

Collect waste material in a designated, clearly labeled, and securely sealed container.

Ensure the container is compatible with the chemical; avoid reactive materials.

Store the waste container in a locked, well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[1]

Step 2: Labeling

Label the waste container with the full chemical name: "2-(1H-Indol-3-ylcarbonyl)-4-
thiazolecarboxylic acid methyl ester" and the CAS number "448906-42-1".

Include appropriate hazard symbols (e.g., irritant).

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the safety data sheet (SDS) to the disposal service.

Never dispose of this chemical down the drain or in regular trash.

Step 4: Decontamination

Thoroughly decontaminate all surfaces and equipment that came into contact with the

chemical using an appropriate solvent (e.g., ethanol or acetone, followed by soap and

water), ensuring proper ventilation.

Dispose of any contaminated cleaning materials (e.g., paper towels, wipes) as hazardous

waste along with the chemical.
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Caption: Disposal workflow for 2-(1H-Indol-3-ylcarbonyl)-4-thiazolecarboxylic acid methyl
ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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